Cas no 176504-88-4 ((S)-Methyl 2-((tert-butoxycarbonyl)amino)-3,3-dimethylbutanoate)

• Product Name: (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3,3-dimethylbutanoate
• CAS No: 176504-88-4
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD11113188
• CID: 2664052
• PubChem ID: 10977721
• Update Time: 2025-04-21

(S)-Methyl 2-((tert-butoxycarbonyl)amino)-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2-tert-butoxycarbonylamino-3,3-dimethylbutyric acid methyl ester
• (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3,3-dimethylbutanoate
• L-N-Boc-t-leucine methyl ester
• methyl (2S)-2-tert-butoxycarbonylamino-3,3-dimethylbutanoate
• N-Boc-(S)-tert-leucine methyl ester
• N-Boc-L-tert-leucine methyl ester
• L-VALINE, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-3-METHYL-, METHYL ESTER
• (S)-2-[(tert-Butyloxycarbonyl)amino]-3,3-dimethylbutanoic acid methyl ester
• SCHEMBL7818885
• methyl (2S)-3,3-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• 176504-88-4
• DS-18974
• MFCD11113188
• BHA50488
• METHYL (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3,3-DIMETHYLBUTANOATE
• (S)-Methyl2-((tert-butoxycarbonyl)amino)-3,3-dimethylbutanoate
• (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3,3-dimethylbutanoate (Boc-Gly(tBu)-OMe)
• C73361
• boc-l-t-leucine methyl ester
• AKOS027439341
• (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3,3-dimethylbutanoate ee
• DB-160941

• MDL： MFCD11113188
• Inchi： 1S/C12H23NO4/c1-11(2,3)8(9(14)16-7)13-10(15)17-12(4,5)6/h8H,1-7H3,(H,13,15)/t8-/m1/s1
• InChI Key： NDACBWZNPPVOJB-MRVPVSSYSA-N
• SMILES： O(C(N[C@H](C(=O)OC)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16300
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 2.6

Experimental Properties

• PSA: 64.63000
• LogP: 2.48970